N2-Isobutyryl-2'-deoxyguanosine
N2-Isobutyryl-2'-deoxyguanosine
Brand Name:
Vulcanchem
CAS No.:
68892-42-2
VCID:
VC20883664
InChI:
InChI=1S/C14H19N5O5/c1-6(2)12(22)17-14-16-11-10(13(23)18-14)15-5-19(11)9-3-7(21)8(4-20)24-9/h5-9,20-21H,3-4H2,1-2H3,(H2,16,17,18,22,23)/t7-,8+,9+/m0/s1
SMILES:
CC(C)C(=O)NC1=NC2=C(C(=O)N1)N=CN2C3CC(C(O3)CO)O
Molecular Formula:
C14H19N5O5
Molecular Weight:
337.33 g/mol
N2-Isobutyryl-2'-deoxyguanosine
CAS No.: 68892-42-2
Cat. No.: VC20883664
Molecular Formula: C14H19N5O5
Molecular Weight: 337.33 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 68892-42-2 |
|---|---|
| Molecular Formula | C14H19N5O5 |
| Molecular Weight | 337.33 g/mol |
| IUPAC Name | N-[9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-oxo-1H-purin-2-yl]-2-methylpropanamide |
| Standard InChI | InChI=1S/C14H19N5O5/c1-6(2)12(22)17-14-16-11-10(13(23)18-14)15-5-19(11)9-3-7(21)8(4-20)24-9/h5-9,20-21H,3-4H2,1-2H3,(H2,16,17,18,22,23)/t7-,8+,9+/m0/s1 |
| Standard InChI Key | SIDXEQFMTMICKG-DJLDLDEBSA-N |
| Isomeric SMILES | CC(C)C(=O)NC1=NC(=O)C2=C(N1)N(C=N2)[C@H]3C[C@@H]([C@H](O3)CO)O |
| SMILES | CC(C)C(=O)NC1=NC2=C(C(=O)N1)N=CN2C3CC(C(O3)CO)O |
| Canonical SMILES | CC(C)C(=O)NC1=NC(=O)C2=C(N1)N(C=N2)C3CC(C(O3)CO)O |
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